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Compound of Interest

Compound Name: 4-Aminopteroylaspartic acid

Cat. No.: B1665978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Aminopteroylaspartic acid, commonly known as Aminopterin, is a potent folic acid

antagonist. It functions as a competitive inhibitor of dihydrofolate reductase (DHFR), an

enzyme critical for the synthesis of nucleotide precursors.[1][2] By blocking this pathway,

Aminopterin effectively halts DNA, RNA, and protein synthesis, leading to its use as an

antineoplastic and immunosuppressive agent.[1][2] It is also a key component in HAT

(hypoxanthine-aminopterin-thymidine) medium for hybridoma selection in monoclonal antibody

production.[2][3]

These application notes provide detailed protocols for the preparation, storage, and handling of

Aminopterin solutions to ensure their stability, efficacy, and safe use in a laboratory setting.
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Property Value Reference

Synonyms
4-amino Folic Acid, 4-amino

PGA, APGA, NSC 739
[3]

Molecular Formula C₁₉H₂₀N₈O₅ [2][3][4]

Molecular Weight 440.41 g/mol [1][3][5]

Appearance
Yellow to orange crystalline

powder
[4][6]

Melting Point 225 °C (437 °F) [6]

Storage (Solid) -20°C [3]

Solubility Data
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Solvent Solubility
Recommended
Storage of Solution

Reference

Water
Slightly soluble (0.3

mg/mL)

Prepare fresh; do not

store for more than

one day.

[2][3][5]

Boiling Water 100 mg/mL
May be stored for

several days at 4°C.
[5][7]

0.1 M HCl Soluble
May be stored for

several days at 4°C.
[5][7]

2 M NaOH 50 mg/mL
May be stored for 1-2

days at 4°C.
[5]

Ethanol Slightly soluble
Not recommended for

long-term storage.
[3]

Methanol Soluble
May be stored for

several days at 4°C.
[2][5][7]

DMSO Soluble

Store in aliquots at

-20°C for up to one

month, or -80°C for up

to six months.

[2][5][8]

45% (w/v) aq 2-

hydroxypropyl-β-

cyclodextrin

1.4 - 1.6 mg/mL
May be stored for

several days at 4°C.
[5][7]

Experimental Protocols
Protocol 1: Preparation of a 1 mM Aqueous Stock
Solution of Aminopterin
Materials:

Aminopterin powder

2 M Sodium Hydroxide (NaOH)
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Nuclease-free water

Sterile, conical tubes (1.5 mL or 15 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

0.22 µm sterile syringe filter

Procedure:

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of Aminopterin powder. Note: Aminopterin is a hazardous

substance; handle with appropriate personal protective equipment (PPE) in a chemical fume

hood.

Initial Solubilization: To prepare a 1 mM stock solution, add a small volume of 2 M NaOH to

the weighed Aminopterin powder to achieve a concentration of 50 mg/mL.[5] For example, to

4.4 mg of Aminopterin, add 88 µL of 2 M NaOH.

Vortexing: Gently vortex the solution until the powder is completely dissolved. The solution

should appear clear.

Dilution: Using nuclease-free water, dilute the concentrated solution to the final desired

volume to achieve a 1 mM concentration. For the example above, add nuclease-free water

to a final volume of 10 mL.

Sterilization: Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile

container.

Aliquoting and Storage: Aliquot the sterile solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C. For aqueous solutions, it is recommended

to use them within one month.[9]

Protocol 2: Preparation of a 10 mM DMSO Stock
Solution of Aminopterin
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Materials:

Aminopterin powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, conical tubes (1.5 mL or 15 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Weighing: In a chemical fume hood, carefully weigh the desired amount of Aminopterin

powder into a sterile conical tube.

Solubilization: Add the appropriate volume of DMSO to the Aminopterin powder to achieve a

10 mM concentration. For example, to 4.4 mg of Aminopterin, add 1 mL of DMSO.

Dissolving: Vortex the solution until the Aminopterin is completely dissolved. Gentle warming

(up to 37°C) may be applied if necessary.

Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile, light-

protecting tubes. Store the aliquots at -20°C for up to one month or at -80°C for up to six

months to maintain stability.[8] Avoid repeated freeze-thaw cycles.

Safety and Handling
Aminopterin is classified as an extremely hazardous substance.[1] Strict adherence to safety

protocols is mandatory.

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and

chemical-resistant gloves when handling Aminopterin in solid or solution form.

Engineering Controls: All handling of Aminopterin powder and concentrated solutions should

be performed in a certified chemical fume hood to prevent inhalation.
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Spill Response: In case of a spill, do not touch the spilled material. Use an absorbent

material to contain the spill and decontaminate the area according to your institution's safety

guidelines for hazardous chemicals.

Waste Disposal: Dispose of all waste contaminated with Aminopterin (e.g., tubes, pipette

tips, gloves) as hazardous chemical waste in accordance with local, state, and federal

regulations.

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[10] Do not

eat, drink, or smoke in the laboratory.
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Workflow for Aminopterin Solution Preparation and Storage

Preparation in Fume Hood

Storage

1. Weigh Aminopterin Powder

2. Add Appropriate Solvent
(e.g., NaOH/Water or DMSO)

3. Dissolve Completely
(Vortex/Gentle Warming)

4. Sterile Filter (Aqueous Only)

5. Aliquot into Single-Use Tubes

For DMSO Solutions

6. Store at Recommended Temperature
(-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing and storing Aminopterin solutions.
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Mechanism of Action: DHFR Inhibition

Dihydrofolate (DHF)
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Caption: Aminopterin's inhibition of dihydrofolate reductase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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